Cas no 75782-22-8 (1-(2-Pyrimidinyl)-2-propanone)

• Product Name: 1-(2-Pyrimidinyl)-2-propanone
• CAS No: 75782-22-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 559890
• PubChem ID: 12656663
• Update Time: 2025-04-19

1-(2-Pyrimidinyl)-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyrimidinyl)-2-propanone
• 1-(PYRIMIDIN-2-YL)PROPAN-2-ONE
• 1-pyrimidin-2-ylpropan-2-one
• 2-Propanone,1-(2-pyrimidinyl)-
• 1-pyrimidin-2-ylacetone
• A937647
• SCHEMBL1719924
• MB07248
• QZYKNQASNNLMQJ-UHFFFAOYSA-N
• FT-0737703
• AS-50613
• CS-0272148
• AKOS012501595
• acetonylpyrimidine
• P10714
• 75782-22-8
• DTXSID00505888
• 2-Propanone,1-(2-pyrimidinyl)
• EN300-102877

• MDL： MFCD09263816
• Inchi： 1S/C7H8N2O/c1-6(10)5-7-8-3-2-4-9-7/h2-4H,5H2,1H3
• InChI Key： QZYKNQASNNLMQJ-UHFFFAOYSA-N
• SMILES： O=C(C)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.113
• Melting Point: Not available
• Boiling Point: 212.757°C at 760 mmHg
• Flash Point: 84.334°C
• Refractive Index: 1.511
• PSA: 42.85000
• LogP: 0.60810
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-(2-Pyrimidinyl)-2-propanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives